N-benzyl-N-(pyridin-2-yl)thiophene-2-carboxamide

• IUPAC Name: N-benzyl-N-pyridin-2-ylthiophene-2-carboxamide
• InChI: InChI=1S/C17H14N2OS/c20-17(15-9-6-12-21-15)19(16-10-4-5-11-18-16)13-14-7-2-1-3-8-14/h1-12H,13H2
• InChI Key: AVNHLGOIGSJODA-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)CN(C2=CC=CC=N2)C(=O)C3=CC=CS3
• Molecular Formula: C17H14N2OS
• Molecular Weight: 294.4 g/mol
• CAS No.: 314768-41-7

Description

N-benzyl-N-(pyridin-2-yl)thiophene-2-carboxamide is a useful research compound. Its molecular formula is C17H14N2OS and its molecular weight is 294.37. The purity is usually 95%.
The exact mass of the compound this compound is unknown and the complexity rating of the compound is unknown. The solubility of this chemical has been described as soluble. The storage condition is unknown. Please store according to label instructions upon receipt of goods.
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Scientific Research Applications

Inhibitors of Co-activator Associated Arginine Methyltransferase 1 (CARM1)

A series of compounds including N-benzyl-N-(pyridin-2-yl)thiophene-2-carboxamide derivatives were designed as inhibitors of co-activator associated arginine methyltransferase 1 (CARM1), with the thiophene analogues showing superior potency compared to other inhibitors (Allan et al., 2009).

Reactivity Toward Nitrogen Nucleophiles

Thiophene-2-carboxamides, including similar structures to this compound, have shown reactivity towards various nitrogen nucleophiles, leading to the formation of derivatives like pyrazole and pyrimidine (Mohareb et al., 2004).

Synthesis of Vascular Endothelial Growth Factor Receptor (VEGFR) Inhibitor

A scalable synthesis of a compound structurally related to this compound was developed for use as a Vascular Endothelial Growth Factor Receptor (VEGFR) inhibitor (Scott et al., 2006).

Urotensin-II Receptor Antagonists

Benzo[b]thiophene-2-carboxamide derivatives, related to this compound, were synthesized and evaluated as potent urotensin-II receptor antagonists (Lim et al., 2016).

Cholinesterase Inhibitory Activity

Benzofuran-2-carboxamide-N-benzyl pyridinium derivatives, related to this compound, showed significant cholinesterase inhibitory activity (Abedinifar et al., 2018).

Synthesis of Heterocyclic Carboxamides as Potential Antipsychotic Agents

Heterocyclic analogues of thiophene-carboxamides were prepared and evaluated for their potential as antipsychotic agents, demonstrating potent in vivo activities (Norman et al., 1996).

Mechanism of Action

Target of Action

Similar compounds with a thiazole core have been found to interact with a wide range of targets, including antioxidant, analgesic, anti-inflammatory, antimicrobial, antifungal, antiviral, diuretic, anticonvulsant, neuroprotective, and antitumor or cytotoxic drug molecules .

Mode of Action

Compounds with similar structures have been found to interact with their targets in a variety of ways, leading to a wide range of biological effects .

Biochemical Pathways

Compounds with similar structures have been found to affect a variety of biochemical pathways, leading to a wide range of downstream effects .

Result of Action

Compounds with similar structures have been found to have a wide range of effects at the molecular and cellular level .

Action Environment

Environmental factors can significantly influence the action of similar compounds .